Cas no 5807-94-3 ( )

• Product Name: &nbsp
• CAS No: 5807-94-3
• MF: C₂₀H₃₈I₂N₂O₂
• MW: 592.336870670319
• CID: 948014
• PubChem ID: 22057
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• p-DI-3-DIMETHYLAMINOPROPOXYBENZENE DIETHIODIDE
• 5807-94-3
• NSC 22949
• Dipropamine
• AMMONIUM, (p-PHENYLENEBIS(OXYTRIMETHYLENE))BIS(ETHYLDIMETHYL-, DIIODIDE
• 1-Propanaminium, 3,3'-(1,4-phenylenebis(oxy))bis(N-ethyl-N,N-dimethyl-, diiodide
•  

• Inchi： 1S/C20H38N2O2.2HI/c1-7-21(3,4)15-9-17-23-19-11-13-20(14-12-19)24-18-10-16-22(5,6)8-2;;/h11-14H,7-10,15-18H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： LVAXIOBWWSTEKS-UHFFFAOYSA-L
• SMILES： [I-].[I-].O(C1C=CC(=CC=1)OCCC[N+](C)(C)CC)CCC[N+](C)(C)CC

Computed Properties

• Exact Mass: 338.29354
• Monoisotopic Mass: 592.10227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 292
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 0.42100